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Compound of Interest

Compound Name: Fgfr4-IN-19

Cat. No.: B15575314 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides detailed, step-by-step procedures

for the proper disposal of Fgfr4-IN-19, a small molecule inhibitor. In the absence of a specific

Safety Data Sheet (SDS) for Fgfr4-IN-19, it is crucial to treat this compound as potentially

hazardous. The following protocols are based on best practices for the management of potent

research chemicals and kinase inhibitors.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all recommended personal protective

equipment (PPE) is worn to prevent exposure.

Personal Protective Equipment (PPE) Requirements:
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Activity Required PPE Specifications

Handling Solid Fgfr4-IN-19

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields, N95 Respirator

To be conducted in a certified

chemical fume hood or a

ventilated balance enclosure.

[1]

Handling Solutions of Fgfr4-IN-

19

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields

To be conducted in a certified

chemical fume hood.[1]

Waste Segregation &

Packaging

Double Gloves, Lab Coat,

Safety Goggles, Face Shield

Use appropriate, designated

waste containers.[1]

General Handling Guidelines:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize the risk of

inhalation.[2]

Avoid direct contact with skin, eyes, and clothing.[2]

Prevent ingestion and inhalation.[2]

Follow good industrial hygiene and safety practices.[2]

Store Fgfr4-IN-19 in a tightly sealed container in a designated area.[2]

Step-by-Step Disposal Protocol
All waste contaminated with Fgfr4-IN-19 must be treated as hazardous chemical waste.[3] Do

not dispose of this compound down the drain or in regular trash.[3]

1. Waste Classification and Segregation:

At the point of generation, segregate all waste contaminated with Fgfr4-IN-19 from other

laboratory waste streams.[3]

Establish separate, clearly labeled containers for different types of waste:
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Solid Waste: Unused or expired Fgfr4-IN-19 powder, contaminated gloves, weighing

paper, pipette tips, and other disposables.[1][3]

Liquid Waste: Unused solutions containing Fgfr4-IN-19 and contaminated solvents.[1][3]

Sharps Waste: Needles, syringes, and scalpels used for handling Fgfr4-IN-19 solutions.[1]

2. Containment and Labeling:

Solid Waste: Collect in a designated, robust, and sealable hazardous waste container.[3]

Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant container. Keep the

container closed when not in use.[3]

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "Fgfr4-IN-19," and any other constituents in the

waste. The date of waste accumulation should also be recorded.[3][4]

3. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[3]

Ensure that incompatible waste types are segregated to prevent any adverse chemical

reactions.[4]

4. Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact with

Fgfr4-IN-19.

A common procedure involves wiping surfaces first with an appropriate solvent (e.g., 70%

ethanol) and then with a cleaning agent.

Dispose of all cleaning materials (wipes, etc.) as solid hazardous waste.[3]

5. Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3][5]

Never attempt to dispose of this waste through standard municipal channels.[3]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Fgfr4-IN-19.
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Workflow for the safe disposal of Fgfr4-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15575314?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Handling_and_Disposal_of_MKI_1.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Protein_Kinase_Inhibitor_5.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b15575314#fgfr4-in-19-proper-disposal-procedures
https://www.benchchem.com/product/b15575314#fgfr4-in-19-proper-disposal-procedures
https://www.benchchem.com/product/b15575314#fgfr4-in-19-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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